Ammonium hexafluoroniobate(1-)

• CAS No.: 12062-13-4
• Molecular Formula: F6H4NNb
• Molecular Weight: 224.936 g/mol
• IUPAC Name: azanium;hexafluoroniobium(1-)
• InChI: InChI=1S/6FH.H3N.Nb/h6*1H;1H3;/q;;;;;;;+5/p-5
• InChI Key: SKIHFCFFRXCIJA-UHFFFAOYSA-I
• SMILES: [NH4+].[F-].F[Nb](F)(F)(F)F
• Canonical SMILES: [NH4+].F[Nb-](F)(F)(F)(F)F
• Pictograms: Irritant

Description

Ammonium hexafluoroniobate(1-) is an inorganic chemical compound with the chemical formula NH₄NbF₆ . It forms white crystalline powder and belongs to the hexagonal crystal system . This compound is known for its use as a solvent for organic compounds and has applications in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of ammonium hexafluoroniobate(1-) generally involves the following steps :

Preparation of Hexafluoroniobic Acid: Niobic acid (Nb₂O₅) is reacted with hydrofluoric acid or ammonium fluoride to produce hexafluoroniobic acid (NbF₆).

Formation of Ammonium Hexafluoroniobate: Hexafluoroniobic acid is then reacted with ammonia water or ammonia gas to yield ammonium hexafluoroniobate(1-).

Industrial Production Methods: Industrial production methods typically follow the same synthetic routes but on a larger scale, ensuring high purity and yield through controlled reaction conditions and purification processes .

Chemical Reactions Analysis

Types of Reactions: Ammonium hexafluoroniobate(1-) undergoes various chemical reactions, including:

Substitution Reactions: It can participate in substitution reactions where the fluoride ions are replaced by other ligands.

Complex Formation: It can form complexes with other metal ions or organic molecules.

Common Reagents and Conditions:

Reagents: Common reagents include hydrofluoric acid, ammonium fluoride, and ammonia.

Conditions: Reactions are typically carried out under controlled temperature and pressure to ensure the stability of the compound.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, reacting with different metal ions can produce various metal-fluoro complexes .

Scientific Research Applications

Ammonium hexafluoroniobate(1-) has several scientific research applications :

Chemistry: It is used as a reagent in the preparation of microporous metallosilicates and other complex compounds.

Biology and Medicine: Its role as a solvent for organic compounds makes it useful in various biological and medical research.

Industry: It is used in the production of high-purity niobium and other industrial applications requiring niobium compounds.

Mechanism of Action

The mechanism by which ammonium hexafluoroniobate(1-) exerts its effects involves its ability to form stable complexes with other metal ions and organic molecules . This property makes it useful in various chemical reactions and industrial processes. The molecular targets and pathways involved depend on the specific application and the nature of the other reactants involved.

Comparison with Similar Compounds

• Ammonium Hexafluoroaluminate
• Ammonium Hexafluorotitanate
• Ammonium Hexafluorozirconate
• Ammonium Hexafluorotantalate

Comparison: Ammonium hexafluoroniobate(1-) is unique due to its specific chemical structure and properties, which allow it to form stable complexes with niobium. This distinguishes it from other similar compounds that form complexes with different metals .